molecular formula C12H16NO5P B8285903 Diethyl [2-(4-nitrophenyl)ethenyl]phosphonate CAS No. 87750-71-8

Diethyl [2-(4-nitrophenyl)ethenyl]phosphonate

Cat. No.: B8285903
CAS No.: 87750-71-8
M. Wt: 285.23 g/mol
InChI Key: DAENJGZHSJAQRL-UHFFFAOYSA-N
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Description

Diethyl [2-(4-nitrophenyl)ethenyl]phosphonate is a useful research compound. Its molecular formula is C12H16NO5P and its molecular weight is 285.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

87750-71-8

Molecular Formula

C12H16NO5P

Molecular Weight

285.23 g/mol

IUPAC Name

1-(2-diethoxyphosphorylethenyl)-4-nitrobenzene

InChI

InChI=1S/C12H16NO5P/c1-3-17-19(16,18-4-2)10-9-11-5-7-12(8-6-11)13(14)15/h5-10H,3-4H2,1-2H3

InChI Key

DAENJGZHSJAQRL-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C=CC1=CC=C(C=C1)[N+](=O)[O-])OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium ethylate (4.95 g, 72.8 mmol) is added to a solution of 4-nitrobenzaldehyde (10 g, 66.2 mmol) in 200 ml of methanol, and tetraethyl methylenediphosphonate (21 g, 72.8 mmol) is then added dropwise. After 2 h of stirring at room temperature, a further 0.43 g of sodium ethylate and 2 g of tetraethyl methylene diphosphonate are added. After 15 min of stirring at room temperature, the ethanol is evaporated off under vacuum and the residue is bipartitioned in a water/ethyl acetate mixture. The organic phase is washed with water, then dried (MgSO4) and evaporated under vacuum to give the expected product.
Quantity
4.95 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
21 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
0.43 g
Type
reactant
Reaction Step Two
[Compound]
Name
tetraethyl methylene diphosphonate
Quantity
2 g
Type
reactant
Reaction Step Two

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